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Compound of Interest

Compound Name: Lucidadiol

Cat. No.: B157798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Lucidadiol, a bioactive triterpenoid

of significant interest in the scientific community. We will delve into its chemical structure,

summarize its known biological activities with quantitative data, and provide insights into the

experimental protocols used for its investigation. A key signaling pathway influenced by

Lucidadiol is also visualized to facilitate a deeper understanding of its mechanism of action.

Chemical Identity and Structure
Lucidadiol is a lanostane-type triterpenoid, a class of natural products known for their diverse

biological activities. It is primarily isolated from fungi of the Ganoderma genus, such as

Ganoderma lucidum and Ganoderma pfeifferi[1][2][3][4].

The definitive chemical structure of Lucidadiol is represented by the following identifiers:

IUPAC Name: (24E)-3β,26-Dihydroxylanosta-8,24-dien-7-one[1]

Molecular Formula: C30H48O3[1][2][5]

Molar Mass: 456.711 g·mol−1[1]

CAS Number: 252351-95-4[1][5]

Chemical Structure Representation:
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InChI: InChI=1S/C30H48O3/c1-19(18-31)9-8-10-20(2)21-11-16-30(7)26-22(12-15-

29(21,30)6)28(5)14-13-25(33)27(3,4)24(28)17-23(26)32/h9,20-21,24-25,31,33H,8,10-

18H2,1-7H3/b19-9+/t20-,21-,24+,25+,28-,29-,30+/m1/s1[1][2]

Biological Activities and Quantitative Data
Lucidadiol has demonstrated a range of biological effects, positioning it as a molecule of

interest for further pharmacological investigation. Its activities include enzyme inhibition,

antiviral properties, and anti-cancer effects.

Biological Activity Target/Assay Quantitative Data Source

Acetylcholinesterase

(AChE) Inhibition
Enzyme Assay IC50: 31 μM [6]

Butyrylcholinesterase

(BChE) Inhibition
Enzyme Assay

Inhibitory activity

observed at 200 μM
[7]

Antiviral Activity Cell-based Assay

Active against

Influenza virus type A

and Herpes Simplex

Virus type 1 (HSV-1)

[6][7]

Anti-cancer Activity
B16 Melanoma Cell

Viability

Dose- and time-

dependent reduction
[8]

Mechanism of Action: Modulation of the Akt/MAPK
Signaling Pathway
In malignant melanoma cells, Lucidadiol has been shown to exert its anti-cancer effects by

inducing apoptosis. This is achieved through the downregulation of key signaling proteins.

Specifically, Lucidadiol treatment leads to a significant reduction in the phosphorylation of Akt,

ERK, and JNK, while p38 phosphorylation remains unaffected[8]. This modulation of the

Akt/MAPK signaling pathway is a critical aspect of its anti-tumor activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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